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Compound of Interest

Compound Name: Guanoxyfen nitrate

Cat. No.: B15573597 Get Quote

Disclaimer: Publicly available scientific literature and chemical databases lack specific data on

the physicochemical properties of Guanoxyfen nitrate. This guide provides available data for

the base compound, Guanoxyfen, and its documented sulfate salt. A hypothetical protocol for

the synthesis of Guanoxyfen nitrate is proposed based on established chemical principles.

Core Compound: Guanoxyfen
Guanoxyfen is a guanidine derivative. While specific data for many of its physicochemical

properties are not readily available in public databases, its identity has been established.

CAS Number: 13050-83-4

Molecular Formula: C₁₀H₁₅N₃O

Physicochemical Data of Guanoxyfen and
Guanoxyfen Sulfate
The most commonly cited salt of Guanoxyfen is the sulfate salt. The following table

summarizes the available quantitative data for Guanoxyfen and Guanoxyfen sulfate.
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Property Guanoxyfen Guanoxyfen Sulfate (2:1)

CAS Number 13050-83-4 1021-11-0

Molecular Formula C₁₀H₁₅N₃O C₂₀H₃₂N₆O₆S

Molecular Weight 193.25 g/mol (Calculated) 484.57 g/mol

Boiling Point Not Available 371.9°C at 760 mmHg[1]

Melting Point Not Available Not Available[1]

Flash Point Not Available 178.7°C[1]

Solubility Not Available Not Available[1]

Density Not Available Not Available[1]

Vapor Pressure Not Available 9.97E-06 mmHg at 25°C[1]

Hypothetical Experimental Protocol: Synthesis of
Guanoxyfen Nitrate
The following is a proposed, hypothetical experimental protocol for the synthesis of

Guanoxyfen nitrate from Guanoxyfen base. This protocol has not been experimentally

validated and should be adapted and performed with appropriate safety precautions by

qualified personnel.

Objective: To synthesize Guanoxyfen nitrate via a neutralization reaction between

Guanoxyfen free base and nitric acid.

Materials:

Guanoxyfen free base

Dilute nitric acid (e.g., 1 M HNO₃)

Anhydrous diethyl ether or other suitable non-polar solvent

Methanol or ethanol
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pH indicator paper or a calibrated pH meter

Stir plate and magnetic stir bar

Round-bottom flask

Dropping funnel

Büchner funnel and filter paper

Vacuum flask

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution of Guanoxyfen:

Accurately weigh a sample of Guanoxyfen free base and dissolve it in a minimal amount

of a suitable solvent, such as methanol or ethanol, in a round-bottom flask equipped with a

magnetic stir bar.

Stir the solution at room temperature until all the Guanoxyfen has dissolved.

Neutralization:

While stirring, slowly add dilute nitric acid dropwise to the Guanoxyfen solution using a

dropping funnel.

Monitor the pH of the solution periodically using pH paper or a pH meter. Continue adding

nitric acid until the solution is neutralized (pH ≈ 7). Avoid making the solution strongly

acidic.

Precipitation and Isolation:
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Once neutralized, the Guanoxyfen nitrate salt may precipitate out of the solution. If no

precipitate forms, slowly add a non-polar solvent like anhydrous diethyl ether to the stirred

solution to induce precipitation.

Continue stirring for a period (e.g., 30 minutes) to ensure complete precipitation.

Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting

materials or impurities.

Drying and Characterization:

Dry the collected solid under vacuum to remove any residual solvent.

The resulting white or off-white solid is the hypothetical Guanoxyfen nitrate.

Characterize the product to confirm its identity and purity using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR)

spectroscopy, and elemental analysis. Determine the melting point of the synthesized

compound.

Logical Relationship Diagram
The following diagram illustrates the relationship between the Guanoxyfen base, its known

sulfate salt, and the hypothetical nitrate salt.

Guanoxyfen (Base)
C10H15N3O

Guanoxyfen Sulfate
(Known Salt)

C20H32N6O6S+ H2SO4

Guanoxyfen Nitrate
(Hypothetical Salt)

+ HNO3 (Hypothetical)
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Click to download full resolution via product page

Caption: Relationship between Guanoxyfen and its salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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